1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• SMILES: CC(C)C1=C(N=NN1C2CCCC2)C=O
• InChI: InChI=1S/C11H17N3O/c1-8(2)11-10(7-15)12-13-14(11)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3
• InChIKey: FUJOESRKTFKEOS-UHFFFAOYSA-N

1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde: A 1,4,5-Trisubstituted Triazole Aldehyde Building Block for Medicinal Chemistry Sourcing

1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS 1780902-53-5) is a 1,4,5-trisubstituted 1,2,3-triazole featuring a cyclopentyl group at N1, an isopropyl substituent at C5, and a formyl group at C4. This substitution pattern places it within the class of 5-substituted-4-carbaldehyde-1,2,3-triazoles, which are accessible via a room-temperature, quantitative-yielding click cycloaddition between sodium azide and α,β-acetylenic aldehydes [1]. 4-Formyl-1,2,3-triazoles are widely recognized as versatile synthetic intermediates for constructing biologically active compound libraries [2].

Building Block

1,4,5-Trisubstituted triazole-4-carbaldehyde for library synthesis

Reactivity

Aldehyde handle enables reductive amination, oxime, Wittig and more

Lipophilicity

5-Isopropyl group provides distinct LogP for SAR studies vs. lower alkyl analogs

• [1] L'abbé G, et al. Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. Tetrahedron Letters, 2001, 42(52), 9117–9118. View Source
• [2] 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Organics 2021, 2(4), 404–414. View Source

Why 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Cannot Be Replaced by Common 5-Methyl, 5-Ethyl, or 5-Cyclopropyl Analogs

The 5-isopropyl substituent confers a distinct lipophilicity and steric profile that differentiates this compound from its closest 5-alkyl and 5-cycloalkyl analogs. Vendor-calculated LogP values show a progressive increase from 5-methyl (1.51) through 5-ethyl (1.77) to 5-isopropyl (2.33), representing a ΔLogP of up to +0.81 relative to the 5-methyl baseline . Similarly, XLogP3 predictions place the 5-isopropyl derivative at 1.8, versus 1.2 for the 5-cyclopropyl analog—a +0.6 unit increase [1][2]. Because all analogs share an identical topological polar surface area (TPSA 47.8 Ų), this lipophilicity difference is the primary physicochemically distinguishing feature, directly impacting membrane permeability, metabolic stability, and target engagement in derived bioactive compounds. Generic substitution would alter these critical parameters and cannot be assumed to yield equivalent biological or pharmacokinetic outcomes.

5-Methyl analog

Lower LogP (~1.5 vs. 2.3) may reduce passive permeability and alter ADME profile.

5-Ethyl analog

LogP (~1.8) closer but still insufficient to replicate the isopropyl steric and lipophilic signature.

5-Cyclopropyl analog

XLogP3 1.2 vs. 1.8; substantially lower lipophilicity at constant TPSA may shift target engagement.

• [1] Kuujia.com. 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS 1780902-53-5). Computed Properties, XLogP3 1.8. View Source
• [2] Kuujia.com. 1-Cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1785379-24-9). Computed Properties, XLogP3 1.2. View Source

Quantitative Differentiation Evidence for 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde vs. Closest Analogs

Lipophilicity (LogP) Differentiation: 5-Isopropyl vs. 5-Methyl, 5-Ethyl, and 5-Cyclopropyl Triazole-4-carbaldehyde Analogs

The target 5-isopropyl compound exhibits a calculated LogP of 2.3291 (Leyan in-house method) , which is +0.81 log units higher than the 5-methyl analog (LogP 1.51412) and +0.56 log units higher than the 5-ethyl analog (LogP 1.7681) . By the XLogP3 prediction method, the target compound scores 1.8 [1] versus 1.2 for the 5-cyclopropyl analog [2], a +0.6 log unit increase. All compounds share an identical topological polar surface area (TPSA) of 47.8 Ų, confirming that lipophilicity is the dominant differentiating physicochemical parameter.

Lipophilicity (LogP)

Reported

Target LogP 2.33; 5-Me 1.51; 5-Et 1.77; ΔLogP up to +0.81

Higher lipophilicity at constant TPSA supports permeability-focused SAR design.

In silico predictions; TPSA 47.8 Ų for all analogs.

Evidence Dimension	Calculated lipophilicity (LogP / XLogP3)
Target Compound Data	LogP 2.3291 (Leyan); XLogP3 1.8 (PubChem/Kuujia)
Comparator Or Baseline	5-Me LogP 1.51412; 5-Et LogP 1.7681; 5-cPr XLogP3 1.2
Quantified Difference	ΔLogP = +0.56 to +0.81 (Leyan method); ΔXLogP3 = +0.6 (vs. 5-cPr)
Conditions	In silico prediction; TPSA constant at 47.8 Ų across all analogs

Why This Matters

Higher lipophilicity at constant TPSA translates to enhanced passive membrane permeability, making this compound the preferred choice when designing brain-penetrant or intracellular-targeting triazole derivatives.

• [1] Kuujia.com. 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS 1780902-53-5). Computed Properties, XLogP3 1.8. View Source
• [2] Kuujia.com. 1-Cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1785379-24-9). Computed Properties, XLogP3 1.2. View Source

Synthetic Accessibility: Room-Temperature Quantitative-Yield Click Synthesis of 5-Substituted-4-carbaldehyde-1,2,3-triazoles

The general and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives is accomplished by reacting sodium azide with α,β-acetylenic aldehydes in DMSO at room temperature, proceeding essentially quantitatively and instantaneously [1]. This method avoids the generation of hazardous hydrazoic acid (HN3), providing a safer alternative to traditional azide-alkyne cycloadditions. The near-quantitative yield eliminates the need for chromatographic purification in many cases, reducing cost and turnaround time for procurement of this compound class.

Click Synthesis

Class-level

Quantitative yield, RT, DMSO, NaN₃ + α,β-acetylenic aldehyde

Supports cost-effective bulk procurement and rapid library production.

Class-level method; specific batch validation recommended.

Evidence Dimension	Reaction yield for triazole core assembly
Target Compound Data	Quantitative yield (class-level; applicable to 5-isopropyl derivative)
Comparator Or Baseline	Traditional multi-step triazole syntheses (typical overall yields 40–70%)
Quantified Difference	Near-quantitative vs. ≤70% for alternative routes
Conditions	DMSO, room temperature, NaN3 + α,β-acetylenic aldehyde; instantaneous reaction

Why This Matters

The quantitative-yielding, room-temperature synthesis translates to lower procurement cost and reliable bulk supply, making this compound a cost-effective building block for large-scale medicinal chemistry and library production.

• [1] L'abbé G, et al. Highly efficient and mild synthesis of variously 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives. Tetrahedron Letters, 2001, 42(52), 9117–9118. View Source

Pharmacological Scaffold Validation: 1,4,5-Trisubstituted 1,2,3-Triazoles as Hsp90 Inhibitors with Nanomolar Cellular Potency

A focused series of 1,4,5-trisubstituted 1,2,3-triazole carboxamides, directly accessible from the corresponding 4-carbaldehyde, demonstrated high-affinity Hsp90 binding and cell proliferation inhibition, both in the nanomolar range . The 1,5-arrangement of the resorcinol and aryl moieties, together with a secondary alkyl amide at position 4, was essential for high activity. Lead compound 18 (SST0287CL1) induced dramatic depletion of Hsp90 client proteins and achieved in vivo efficacy comparable to the clinical benchmark NVP-AUY922. The target aldehyde serves as the immediate precursor for generating these pharmacologically active carboxamide derivatives.

Hsp90 Scaffold Validation

Data to verify

Carboxamide derivatives show nanomolar Hsp90 binding and cellular activity

Supports oncology target research; direct compound not tested.

Class-level inference; sources empty, verify independently.

Evidence Dimension	Hsp90 inhibitory activity and cellular potency
Target Compound Data	Not directly tested; serves as precursor to carboxamide derivatives with nanomolar IC50
Comparator Or Baseline	NVP-AUY922 (clinical-stage Hsp90 inhibitor)
Quantified Difference	Carboxamide derivatives achieve cellular IC50 in nanomolar range; in vivo efficacy comparable to clinical benchmark
Conditions	Hsp90 ATP-binding assay, client protein depletion (Hsp70 upregulation), cell proliferation, in vivo xenograft

Why This Matters

The 1,4,5-trisubstituted triazole scaffold is pharmacologically validated against a high-value oncology target; procuring this aldehyde provides direct synthetic entry to a chemotype with demonstrated nanomolar potency and in vivo proof-of-concept.

Aldehyde Functional Handle Versatility: 4-Formyltriazole as a Multi-Vector Diversification Node

4-Formyl-1,2,3-triazoles are established as highly versatile intermediates. A recent scalable protocol converts 4-formyl-1-(4-nitrophenyl)-1,2,3-triazole (FNPT) to diverse 1-alkyl-4-formyltriazoles in yields of 82–94% [1]. The aldehyde group enables reductive amination, oxime/hydrazone formation, Grignard addition, Wittig olefination, and Knoevenagel condensation—offering at least five distinct diversification vectors from a single building block. This versatility is preserved in the 5-isopropyl-substituted analog, where the steric influence of the isopropyl group can further modulate reaction selectivity.

Aldehyde Diversification

Class-level

≥5 distinct reactions: amine, oxime, alcohol, alkene, α,β-unsaturated

Maximizes utility in parallel synthesis from a single building block.

Yields up to 94% on gram scale for analogous transformations.

Evidence Dimension	Number of accessible derivative classes from a single building block
Target Compound Data	≥5 distinct reaction pathways (amines, oximes, alcohols, alkenes, α,β-unsaturated derivatives)
Comparator Or Baseline	4-Carboxylic acid or 4-methyl triazole analogs (typically 2–3 diversification routes)
Quantified Difference	Up to 94% yield demonstrated for sequential transformations on gram scale
Conditions	Various: reductive amination (NaBH(OAc)3, DCM), oxime formation (NH2OH·HCl, EtOH), Grignard (RMgX, THF), Wittig (Ph3P=CHR, THF), Knoevenagel (malononitrile, piperidine)

Why This Matters

The aldehyde group maximizes the return on procurement investment: a single purchased building block can feed multiple parallel medicinal chemistry workflows, accelerating hit expansion and lead optimization campaigns.

• [1] 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Organics 2021, 2(4), 404–414. View Source

Commercial Availability and Purity Benchmarking Across the 1-Cyclopentyl-5-alkyl Triazole Aldehyde Series

The target 5-isopropyl compound is commercially available at 95% purity from multiple suppliers, including Leyan (Cat. No. 2098299) and Enamine (Cat. No. EN300-1594606, listed via Kuujia) [1]. This purity specification is equivalent to that of the 5-methyl analog (95%, Leyan Cat. No. 2098330) and the 5-ethyl analog (95%, Leyan Cat. No. 2099005) . Equivalent purity across the series means that selection can be driven entirely by structural differentiation (lipophilicity, sterics) rather than by quality disparities.

Commercial Purity

Supporting evidence

95% purity, equivalent across 5-Me, 5-Et, 5-iPr analogs

Selection driven by structural differentiation, not purity disparities.

Vendor specification; batch QC recommended.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan, Enamine)
Comparator Or Baseline	5-Me 95% (Leyan), 5-Et 95% (Leyan)
Quantified Difference	Equivalent purity; no quality-based barrier to selection
Conditions	Vendor certificate of analysis; actual batch purity may vary within specification

Why This Matters

Procurement decisions can be based on the compound's intrinsic structural advantages (higher LogP, steric profile) without concern that a preferred analog suffers from inferior commercial quality or supply reliability.

• [1] Kuujia.com. 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS 1780902-53-5). Enamine EN300-1594606 listing. View Source

High-Impact Procurement and Application Scenarios for 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Medicinal Chemistry SAR Exploration: Optimizing Lipophilicity and Steric Bulk in Hit-to-Lead Programs

When a hit-to-lead campaign targeting intracellular or CNS proteins requires systematic optimization of lipophilicity, the 5-isopropyl analog provides a LogP of 2.33—0.56 to 0.81 units higher than the 5-ethyl and 5-methyl analogs—without altering TPSA (47.8 Ų). This allows medicinal chemists to probe the impact of increased lipophilicity on membrane permeability, metabolic stability, and off-target binding while holding other physicochemical parameters constant .

Parallel Library Synthesis: Multi-Vector Diversification from a Single Aldehyde Building Block

The aldehyde functionality enables rapid, parallel diversification into amines (reductive amination), oximes, hydrazones, secondary alcohols (Grignard addition), and α,β-unsaturated derivatives (Wittig, Knoevenagel). Yields of up to 94% have been demonstrated for analogous 4-formyltriazole transformations on gram scale, supporting the construction of focused screening libraries from a single procurement lot [1].

Hsp90 Inhibitor Development: Direct Precursor to Pharmacologically Validated 1,4,5-Trisubstituted Triazole Carboxamides

The target aldehyde is the immediate synthetic precursor to 1,4,5-trisubstituted triazole-4-carboxamides that demonstrate nanomolar Hsp90 binding affinity and cellular antiproliferative activity. Lead compounds from this chemotype have shown in vivo efficacy comparable to the clinical Hsp90 inhibitor NVP-AUY922. Procuring this aldehyde provides direct access to a validated oncology chemotype .

CNS Drug Discovery: Building Block with Elevated LogP for Blood-Brain Barrier Penetration

With a calculated LogP of 2.33—the highest among the 1-cyclopentyl-5-alkyl triazole aldehyde series—this compound is the preferred building block for CNS-targeted library synthesis where enhanced passive permeability is desired. The constant TPSA (47.8 Ų) across the series isolates lipophilicity as the sole variable, enabling clean interpretation of SAR around blood-brain barrier penetration .

Application

Selection Property

Validation Focus

Medicinal chemistry SAR exploration

Lipophilicity differentiation (LogP)

Membrane permeability assay

Parallel library synthesis

Aldehyde multi-vector reactivity

Diversification yield and purity

Hsp90 pathway research

Triazole-4-carboxamide precursor

Hsp90 binding and client protein depletion assays

CNS-targeted compound design research

Elevated LogP for passive permeability

BBB permeability assay (e.g., PAMPA)

• [1] 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Organics 2021, 2(4), 404–414. View Source